Cas no 159914-21-3 (Benzonitrile, 2,6-diphenoxy-)

• Product Name: Benzonitrile, 2,6-diphenoxy-
• CAS No: 159914-21-3
• MF: C₁₉H₁₃NO₂
• MW: 287.312024831772
• CID: 1338972
• PubChem ID: 71353957
• Update Time: 2025-04-20

Benzonitrile, 2,6-diphenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,6-diphenoxy-
• 2,6-diphenoxybenzonitrile
• DTXSID70778668
• 159914-21-3

• Inchi： 1S/C19H13NO2/c20-14-17-18(21-15-8-3-1-4-9-15)12-7-13-19(17)22-16-10-5-2-6-11-16/h1-13H
• InChI Key： WNIXQRKSGAVKHJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=C(C=1C#N)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.09469
• Monoisotopic Mass: 287.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25